ST-1892
Overview
Description
ST-1892 is a highly potent and soluble partial FXR agonist.
Scientific Research Applications
Educational Implications for Surgical Telementoring
A review on Surgical Telementoring (ST) highlighted its introduction in the sixties, primarily for enhancing surgical education over large distances. Despite a lack of high-level evidence demonstrating its impact, ST is recognized for its potential in skill development and technique dissemination in the surgical community. Key factors supporting ST include improved access to technology and affordability. Several research initiatives focus on strengthening the scientific foundation of ST in surgical education and performance, emphasizing the need for randomized controlled trials and qualitative research for its advancement (Augestad et al., 2017).
Training in Scientific Teaching for Physiology and Anatomy Laboratory
Scientific Teaching (ST), a method developed for undergraduate science education, focuses on engaging students more actively in learning. Research into the application of ST in physiology laboratories showed that training graduate teaching assistants in ST positively impacted student attitudes toward their laboratory learning experiences and their integration of laboratory learning with overall course content. This highlights the effectiveness of ST in enhancing educational outcomes in scientific disciplines (Chen et al., 2013).
Positioning Single Atoms with Scanning Tunneling Microscope
The Scanning Tunneling Microscope (STM) has been crucial in the field of nanotechnology. A landmark study demonstrated the use of STM at low temperatures to position individual xenon atoms on a nickel surface with atomic precision. This capability of STM to manipulate single atoms opened new possibilities in device miniaturization and nanoscale fabrication, underscoring the instrument's significant impact on scientific research (Eigler & Schweizer, 1990).
Scientific Teaching: Defining a Taxonomy of Observable Practices
Another aspect of ST in education is the development of a taxonomy detailing core goals and practices of Scientific Teaching. This taxonomy provides an empirical framework for studying the processes and outcomes of ST-based course transformations, offering a concise guide for faculty developing classes. This research emphasizes the importance of structured, observable practices in scientific teaching (Couch et al., 2015).
properties
CAS RN |
1409411-32-0 |
|---|---|
Product Name |
ST-1892 |
Molecular Formula |
C16H12N2O3 |
Molecular Weight |
280.28 |
IUPAC Name |
3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]-benzoic acid |
InChI |
InChI=1S/C16H12N2O3/c1-10-5-2-3-8-13(10)14-17-15(21-18-14)11-6-4-7-12(9-11)16(19)20/h2-9H,1H3,(H,19,20) |
InChI Key |
WHNBOVWEWUVNOZ-UHFFFAOYSA-N |
SMILES |
O=C(O)C1=CC=CC(C2=NC(C3=CC=CC=C3C)=NO2)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ST-1892; ST 1892; ST1892; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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